Cas no 1247757-00-1 (4-Piperidinemethanol, 1-[(5-methyl-2-furanyl)methyl]-)

• Product Name: 4-Piperidinemethanol, 1-[(5-methyl-2-furanyl)methyl]-
• CAS No: 1247757-00-1
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• CID: 6132980
• PubChem ID: 54793844
• Update Time: 2025-06-14

4-Piperidinemethanol, 1-[(5-methyl-2-furanyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinemethanol, 1-[(5-methyl-2-furanyl)methyl]-
• (1-((5-Methylfuran-2-yl)methyl)piperidin-4-yl)methanol
• 1247757-00-1
• CS-0355085
• {1-[(5-methylfuran-2-yl)methyl]piperidin-4-yl}methanol
• AKOS005289961
• EN300-763546

• Inchi： 1S/C12H19NO2/c1-10-2-3-12(15-10)8-13-6-4-11(9-14)5-7-13/h2-3,11,14H,4-9H2,1H3
• InChI Key： VEGIYWXSALCZOD-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(C)O2)CCC(CO)CC1

Computed Properties

• Exact Mass: 209.141578849g/mol
• Monoisotopic Mass: 209.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 36.6Ų

Experimental Properties

• Density: 1.081±0.06 g/cm3(Predicted)
• Boiling Point: 300.4±27.0 °C(Predicted)
• pka: 14.94±0.10(Predicted)

Additional information on 4-Piperidinemethanol, 1-[(5-methyl-2-furanyl)methyl]-

Research Briefing on 4-Piperidinemethanol, 1-[(5-methyl-2-furanyl)methyl]- (CAS: 1247757-00-1)

This research briefing provides an in-depth analysis of the latest advancements and studies related to the compound 4-Piperidinemethanol, 1-[(5-methyl-2-furanyl)methyl]- (CAS: 1247757-00-1). This compound has garnered significant attention in the chemical biology and pharmaceutical fields due to its potential applications in drug discovery and development. The briefing synthesizes recent findings from academic literature, industry reports, and technical documents to offer a comprehensive overview of its properties, synthesis, and therapeutic potential.

Recent studies have highlighted the unique structural features of 4-Piperidinemethanol, 1-[(5-methyl-2-furanyl)methyl]-, which make it a promising candidate for modulating biological targets. Its piperidine core and furanyl substituent contribute to its ability to interact with various receptors and enzymes, suggesting potential applications in central nervous system (CNS) disorders, inflammation, and other therapeutic areas. Researchers have employed advanced synthetic techniques to optimize its yield and purity, ensuring its suitability for further pharmacological evaluation.

One of the key findings from recent research is the compound's role as a precursor or intermediate in the synthesis of more complex bioactive molecules. For instance, it has been utilized in the development of novel kinase inhibitors and GPCR modulators, which are critical in treating diseases such as cancer and neurological disorders. The compound's versatility in chemical transformations has been demonstrated through various synthetic routes, including catalytic hydrogenation and cross-coupling reactions, which enhance its utility in medicinal chemistry.

In addition to its synthetic applications, 4-Piperidinemethanol, 1-[(5-methyl-2-furanyl)methyl]- has shown promising biological activity in preclinical studies. Recent in vitro and in vivo experiments have revealed its potential as an anti-inflammatory agent, with mechanisms involving the inhibition of key inflammatory mediators. These findings underscore its potential for further development into therapeutic agents, pending rigorous clinical evaluation.

Despite these advancements, challenges remain in the scalable synthesis and formulation of this compound. Researchers are actively exploring greener and more efficient synthetic methodologies to address these issues. Furthermore, detailed pharmacokinetic and toxicological studies are needed to fully understand its safety profile and therapeutic window. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 4-Piperidinemethanol, 1-[(5-methyl-2-furanyl)methyl]- (CAS: 1247757-00-1) represents a compound of significant interest in the chemical biology and pharmaceutical sectors. Its structural versatility, synthetic utility, and biological activity position it as a valuable tool for drug discovery. Continued research and development efforts will be crucial in unlocking its full potential and advancing it toward clinical use. This briefing serves as a foundation for further exploration and discussion among professionals in the field.